Cas no 14161-00-3 (4-Pyrimidinecarboxaldehyde,1,2,3,6-tetrahydro-5-methyl-2,6-dioxo-)

• Product Name: 4-Pyrimidinecarboxaldehyde,1,2,3,6-tetrahydro-5-methyl-2,6-dioxo-
• CAS No: 14161-00-3
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• CID: 178852
• PubChem ID: 267380
• Update Time: 2025-04-19

4-Pyrimidinecarboxaldehyde,1,2,3,6-tetrahydro-5-methyl-2,6-dioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxaldehyde,1,2,3,6-tetrahydro-5-methyl-2,6-dioxo-
• 5-methyl-2,4-dioxo-1H-pyrimidine-6-carbaldehyde
• 5-Methyl-2,6-dioxo-1,2,3,6-tetrahydro-pyrimidin-4-carbaldehyd
• 5-methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carbaldehyde
• 5-methyl-2,6-dioxo-1,2,3,6-tetrahydro-pyrimidine-4-carbaldehyde
• 6-Formyl-5-methyl-2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin
• 6-formylthymine
• AC1L6I27
• AC1Q6BK2
• AG-K-73379
• AR-1G8857
• CTK4C2715
• NSC106585
• Orotaldehyde,5-methyl- (8CI)
• thymine-6-carboxaldehyde
• DTXSID90295968
• NSC-106585
• SCHEMBL7239817
• 14161-00-3

• Inchi： 1S/C6H6N2O3/c1-3-4(2-9)7-6(11)8-5(3)10/h2H,1H3,(H2,7,8,10,11)
• InChI Key： SZQDOUUFFRAZPR-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C=O)NC(N1)=O

Computed Properties

• Exact Mass: 154.03788
• Monoisotopic Mass: 154.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• PSA: 75.27
• LogP: -0.81590